![molecular formula C22H19FN2O4 B2513038 2-(4-fluorophenoxy)-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]acetamide CAS No. 946265-83-4](/img/structure/B2513038.png)
2-(4-fluorophenoxy)-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]acetamide
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Description
The compound “2-(4-fluorophenoxy)-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]acetamide” is a versatile chemical compound with diverse applications in scientific research. It has been mentioned in the context of the synthesis and anticancer activity of new acyclic sugar derivatives incorporating furan and/or 1,3,4-thiadiazole ring systems .
Synthesis Analysis
The synthesis of this compound or related compounds has been described in the context of new sugar hydrazones incorporating furan and/or 1,3,4-thiadiazole ring systems . These were synthesized by the reaction of the corresponding hydrazide with different aldose sugars .Chemical Reactions Analysis
The chemical reactions involving this compound or related compounds involve the reaction of the corresponding hydrazide with different aldose sugars to form new sugar hydrazones . Heterocyclization of the formed hydrazones afforded the derived acyclic nucleoside analogues possessing the 1,3,4-oxadiazoline as modified nucleobase via acetylation followed by the heterocyclization process .Scientific Research Applications
Structural Aspects and Properties of Amide Derivatives
- Research on amide-containing isoquinoline derivatives, such as N-cyclohexyl-2-(quinolin-8-yloxy) acetamide, has explored their structural aspects and properties when interacting with various acids. These studies have revealed the formation of gels and crystalline solids under different conditions, highlighting the potential of such compounds in developing materials with unique physical properties (Karmakar et al., 2007).
Anion Coordination and Spatial Orientations
- Investigations into the spatial orientations of amide derivatives upon anion coordination have uncovered distinct geometric arrangements, such as tweezer-like geometries. These findings are crucial for understanding molecular interactions and could inform the design of molecular sensors or catalysts (Kalita & Baruah, 2010).
Chemosensors for Metal Ions
- Studies on chemosensors based on quinoline derivatives have demonstrated significant potential in detecting metal ions like Zn2+ in biological and aqueous samples. Such sensors show remarkable fluorescence enhancement in the presence of Zn2+, with applications ranging from environmental monitoring to biomedical research (Park et al., 2015).
Antimicrobial and Antitubercular Activities
- Quinoline derivatives, such as 2-(quinolin-4-yloxy)acetamides, have been identified as potent in vitro inhibitors of Mycobacterium tuberculosis growth. These compounds exhibit activity against drug-resistant strains and lack apparent toxicity to mammalian cells, indicating their potential as novel therapeutics for tuberculosis treatment (Pissinate et al., 2016).
Fluorescence Sensors and Luminescent Properties
- Research into the synthesis and luminescent properties of aryl amide type ligands and their lanthanide complexes, including quinoline derivatives, has contributed to the development of materials with promising applications in fluorescence-based sensing and imaging technologies (Wu et al., 2006).
Properties
IUPAC Name |
2-(4-fluorophenoxy)-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19FN2O4/c23-16-6-9-18(10-7-16)29-14-21(26)24-17-8-5-15-3-1-11-25(19(15)13-17)22(27)20-4-2-12-28-20/h2,4-10,12-13H,1,3,11,14H2,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMCVSJGPSQIISK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=C(C=C2)NC(=O)COC3=CC=C(C=C3)F)N(C1)C(=O)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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